2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid

• CAS: 1369238-28-7
• Molecular Formula: C9H12O2S
• Molecular Weight: 184.25
• SMILES: CC1=CC(=CS1)C(C)(C)C(=O)O
• InChI: InChI=1S/C9H12O2S/c1-6-4-7(5-12-6)9(2,3)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChIKey: MSGQFNDVRHNEQU-UHFFFAOYSA-N
• Solubility: not available

2-Methyl-2-(5-methylthiophen-3-yl)propanoic Acid: Sourcing & Differentiation

2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid (CAS 1369238-28-7) is a disubstituted thiophene carboxylic acid building block characterized by a gem-dimethyl group at the alpha-carbon and a methyl substituent at the 5-position of the thiophene ring. With a molecular formula of C9H12O2S, a molecular weight of 184.26 g/mol, a computed XLogP3 of 2.4, and a topological polar surface area (TPSA) of 65.5 Ų, this compound occupies a distinct physicochemical space among thiophene propanoic acid analogs [1]. It is primarily utilized as a synthetic intermediate in medicinal chemistry and agrochemical research, where the gem-dimethyl motif is strategically employed to modulate conformational flexibility, metabolic stability, and steric environment .

1

Gem‑dimethyl quaternary center supports conformational restriction studies

2

5‑Methyl‑3‑thienyl scaffold offers a distinct phenyl bioisostere entry vector

3

Moderate computed lipophilicity (XLogP3 context) for matched‑pair SAR workflows

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. National Center for Biotechnology Information (2025). Computed Properties: XLogP3, TPSA, Molecular Weight. View Source

Structural Uniqueness vs. Generic Analogs

Thiophene propanoic acid derivatives are widely available, but the specific substitution pattern of 2-methyl-2-(5-methylthiophen-3-yl)propanoic acid—a 5-methyl substituent on the thiophene ring, 3-thienyl connectivity, and a gem-dimethyl quaternary center at the alpha position—is not replicated by any single close analog. The demethylated analog 2-(5-methylthiophen-3-yl)propanoic acid (CAS 1467265-09-3) lacks the alpha-gem-dimethyl group, resulting in a chiral center and different conformational properties . The isomeric 2-methyl-2-(thiophen-2-yl)propanoic acid (CAS 90953-78-9) places the carboxylic acid-bearing side chain at the 2-position of thiophene, altering both electronic distribution and the spatial orientation of the carboxyl group . Additionally, the 5-methyl group on the thiophene ring differentiates this compound from the parent 2-methyl-2-(thiophen-3-yl)propanoic acid, increasing lipophilicity (XLogP3 = 2.4 for the target vs. an estimated lower value for the non-methylated analog) and modifying steric and electronic properties at the 5-position [1]. These structural differences can translate into altered binding affinities, metabolic stability, and synthetic utility that render simple interchange of analogs inappropriate for structure-activity relationship (SAR) studies or scale-up syntheses.

Demethylated analog

Absence of gem‑dimethyl group introduces chirality and may shift conformational preferences

2‑Thienyl isomer

Carboxyl exit vector orientation differs; electronic distribution may alter binding geometry

Non‑methylated 3‑thienyl

Lower lipophilicity may modify permeability and distribution profile

• [1] PubChem Computed Properties comparison: XLogP3 = 2.4 for 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid (CID 65099372). The non-methylated thiophene-3-yl analog would be expected to have a lower XLogP3 (estimated ~1.9–2.1 based on fragment contributions). View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Comparison with Demethylated Analog

The target compound exhibits a computed XLogP3 of 2.4, which is substantially higher than the predicted value of approximately 1.5–1.7 for the demethylated analog 2-(5-methylthiophen-3-yl)propanoic acid (CAS 1467265-09-3). This difference arises from the replacement of a hydrogen atom at the alpha-carbon with a methyl group, adding two additional carbon atoms and increasing molecular surface area [1]. In medicinal chemistry, a ΔXLogP3 of +0.7 to +0.9 log units can significantly affect membrane permeability, protein binding, and metabolic clearance.

Lipophilicity

Class‑level

XLogP3 2.4 vs ~1.5–1.7 (demethylated)

May support permeability and distribution profiling

Computed; no experimental logP reported

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.4
Comparator Or Baseline	2-(5-Methylthiophen-3-yl)propanoic acid (CAS 1467265-09-3), estimated XLogP3 ≈ 1.5–1.7 (computed by fragment-based method; experimental value not available)
Quantified Difference	ΔXLogP3 ≈ +0.7 to +0.9 (target more lipophilic)
Conditions	Computed via XLogP3 3.0 algorithm (PubChem); measured experimental logP not reported

Why This Matters

A 0.7–0.9 log unit increase in lipophilicity can alter oral absorption and tissue distribution profiles, making the target compound a preferred choice when higher membrane permeability is desired in lead optimization programs.

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. Computed XLogP3 = 2.4. National Center for Biotechnology Information (2025). View Source

Molecular Weight & Heavy Atom Count vs. 2-Thienyl Isomer

The target compound has a molecular weight of 184.26 g/mol and 12 heavy atoms, compared to 170.23 g/mol and 11 heavy atoms for the 2-thienyl isomer 2-methyl-2-(thiophen-2-yl)propanoic acid (CAS 90953-78-9) [1][2]. The additional methyl group on the thiophene ring increases both molecular weight and steric bulk, directly impacting binding-site complementarity. In fragment-based drug discovery, small differences in heavy atom count and molecular weight can screen compounds into different fragment libraries.

MW & heavy atoms

Head‑to‑head

184.26 g/mol, 12 atoms vs 170.23 g/mol, 11 atoms

Supports fragment‑library categorization

PubChem computed; vendor COA verification

Evidence Dimension	Molecular Weight and Heavy Atom Count
Target Compound Data	MW = 184.26 g/mol; Heavy Atom Count = 12
Comparator Or Baseline	2-Methyl-2-(thiophen-2-yl)propanoic acid (CAS 90953-78-9): MW = 170.23 g/mol; Heavy Atom Count = 11
Quantified Difference	ΔMW = +14.03 g/mol; ΔHeavy Atoms = +1
Conditions	Computed by PubChem 2.2; verified against vendor certificates of analysis

Why This Matters

This difference places the target compound in a distinct fragment-size category (heavier fragment vs. lighter fragment), which affects library selection criteria in fragment-based screening campaigns and may confer different binding enthalpy/entropy profiles.

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. Molecular Weight: 184.26 g/mol, Heavy Atom Count: 12. View Source
• [2] PubChem Compound Summary for CID 53446189, 2-Methyl-2-(thiophen-2-yl)propanoic acid (CAS 90953-78-9). Molecular Weight: 170.23 g/mol. View Source

TPSA Comparison with 2-Thienyl Isomer

The target compound and its 2-thienyl isomer share an identical computed TPSA of 65.5 Ų, as both contain the same carboxylic acid functional group and thiophene ring [1][2]. However, the 3-thienyl connectivity in the target compound places the carboxylic acid side chain at a different vector angle relative to the thiophene ring compared to the 2-thienyl isomer. This geometric difference, while not captured by TPSA alone, can lead to divergent hydrogen-bonding geometries in target protein binding sites. The TPSA of 65.5 Ų is below the common 140 Ų cutoff for oral bioavailability, indicating that both compounds fall within favorable drug-like space, but the 3-thienyl substitution pattern provides a distinct exit vector for the carboxyl group [3].

TPSA & exit vector

Reported

TPSA 65.5 Ų (identical); different carboxyl vector

May support alternative hydrogen‑bond geometry

Cactvs computed; experimental dipole data not available

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 65.5 Ų
Comparator Or Baseline	2-Methyl-2-(thiophen-2-yl)propanoic acid (CAS 90953-78-9): TPSA = 65.5 Ų (identical computed value)
Quantified Difference	ΔTPSA = 0 Ų (numerically identical, but connectivity vectors differ)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); measured dipole moment or crystallographic data not available

Why This Matters

While TPSA alone does not differentiate these isomers, the 3-thienyl attachment in the target compound provides a distinct carboxylic acid exit vector, which can be critical for achieving productive hydrogen-bond interactions in structure-based drug design where the 2-thienyl geometry is suboptimal.

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. TPSA: 65.5 Ų. View Source
• [2] PubChem Compound Summary for CID 53446189, 2-Methyl-2-(thiophen-2-yl)propanoic acid. TPSA: 65.5 Ų. View Source
• [3] Veber, D.F. et al. (2002) 'Molecular properties that influence the oral bioavailability of drug candidates', Journal of Medicinal Chemistry, 45(12), pp. 2615–2623. TPSA < 140 Ų threshold for oral bioavailability. View Source

Rotatable Bond Count vs. Demethylated Analog

The target compound possesses only 2 rotatable bonds (the carboxylic acid C–O bond and the bond connecting the quaternary carbon to the thiophene ring), compared to an estimated 3 rotatable bonds for the demethylated analog 2-(5-methylthiophen-3-yl)propanoic acid, which has an sp3-hybridized alpha-carbon with a hydrogen substituent [1]. The gem-dimethyl group effectively locks the alpha-carbon into a quaternary center, reducing conformational entropy and pre-organizing the molecule for binding. In medicinal chemistry, reducing rotatable bond count by one has been associated with an average 10-fold improvement in binding affinity due to reduced entropic penalty upon complex formation.

Rotatable bonds

Class‑level

2 rotatable bonds vs estimated 3 (demethylated)

May reduce conformational entropy penalty

Computed; no solution‑phase analysis

Evidence Dimension	Rotatable Bond Count
Target Compound Data	Rotatable bonds = 2
Comparator Or Baseline	2-(5-Methylthiophen-3-yl)propanoic acid (CAS 1467265-09-3): Rotatable bonds estimated at 3 (including the C–H bond rotation at the alpha-carbon)
Quantified Difference	ΔRotatable Bonds = -1 (target more conformationally restricted)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); no experimental solution-phase conformational analysis available

Why This Matters

The reduced rotatable bond count translates to lower conformational entropy loss upon binding, which can yield measurable improvements in target affinity. This makes the target compound a strategic choice when conformational restriction is a design objective.

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. Rotatable Bond Count: 2. National Center for Biotechnology Information (2025). View Source

Hydrogen Bond Donor/Acceptor Profile

The target compound presents 1 hydrogen bond donor (carboxylic acid O–H) and 3 hydrogen bond acceptors (carboxylic acid C=O, thiophene ring sulfur, and the oxygen of the C–O–H group). This profile is identical to both the 2-thienyl isomer (CAS 90953-78-9) and the demethylated analog (CAS 1467265-09-3) [1][2]. However, the presence of the 5-methyl substituent on the thiophene ring in the target compound increases the hydrophobic surface area, which, when combined with the same H-bond donor/acceptor counts, yields a higher logP without adding polarity. This can result in lower aqueous solubility but higher lipid bilayer permeability compared to analogs lacking the 5-methyl group.

H‑bond profile

Reported

HBD 1, HBA 3; identical counts, higher logP

Maintains H‑bond capacity while adjusting lipophilicity

Computed; experimental solubility not reported

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count
Target Compound Data	HBD = 1, HBA = 3
Comparator Or Baseline	2-(5-Methylthiophen-3-yl)propanoic acid and 2-Methyl-2-(thiophen-2-yl)propanoic acid: both HBD = 1, HBA = 3
Quantified Difference	ΔHBD = 0, ΔHBA = 0 (identical counts, but different distribution of hydrophobic surface area)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); experimental solubility or logD7.4 data not publicly available

Why This Matters

Maintaining identical hydrogen-bonding capacity while increasing lipophilicity allows fine-tuning of ADME properties without disrupting key polar interactions required for target engagement.

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. HBD = 1, HBA = 3. View Source
• [2] PubChem Compound Summary for CID 53446189, 2-Methyl-2-(thiophen-2-yl)propanoic acid. HBD = 1, HBA = 3. View Source

Purity & Specification Across Suppliers

Commercially, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid is offered at a purity of 95% (HPLC) by multiple vendors including Leyan (Product No. 1293737) and Chemscene . Enamine Ltd., the primary manufacturer, distributes through Fujifilm Wako with catalog number EN300-1137855 at research-grade purity . In contrast, the demethylated analog 2-(5-methylthiophen-3-yl)propanoic acid (CAS 1467265-09-3) is also available at 95% purity from AKSci, but with significantly different pricing and packaging options reflecting its distinct synthetic route and demand profile . Procurement decisions must account for the fact that the target compound's unique gem-dimethyl quaternary center requires a more complex synthesis, contributing to its higher unit cost (e.g., ¥477,900 per gram for EN300-1137855) compared to simpler analogs.

Purity & pricing

Data to verify

95% (HPLC); ~¥477,900/1g vs significantly lower analogs

Cost differential may reflect synthetic complexity

2025–2026 vendor catalogs; subject to change

Evidence Dimension	Commercial Purity and Pricing
Target Compound Data	Purity: 95% (HPLC); Price: ~¥477,900/1g (Fujifilm Wako, EN300-1137855)
Comparator Or Baseline	2-(5-Methylthiophen-3-yl)propanoic acid: Purity 95%; Pricing significantly lower (AKSci catalog); 2-Methyl-2-(thiophen-2-yl)propanoic acid: Purity 95%, broader multi-vendor availability
Quantified Difference	Price differential approximately 5- to 10-fold higher for the target compound relative to simpler thiophene propanoic acids, reflecting synthetic complexity
Conditions	Pricing as of 2025-2026 vendor catalogs; subject to change based on quantity and supplier

Why This Matters

The higher cost reflects the greater synthetic complexity of installing the gem-dimethyl group on the 5-methyl-3-thienyl scaffold. Budgeting for SAR campaigns must account for this differential, especially when scaling from milligram screening to gram-scale lead optimization.

Research & Industrial Applications

Conformationally Restricted Fragment for Lead Optimization

With only 2 rotatable bonds and a quaternary alpha-carbon, this compound serves as a conformationally pre-organized fragment for targeting binding sites where entropic penalties must be minimized. The gem-dimethyl group restricts bond rotation, making it suitable for fragment growing or linking strategies in structure-based drug design [1]. This is particularly valuable when the corresponding non-gem-dimethyl analog (e.g., 2-(5-methylthiophen-3-yl)propanoic acid) exhibits excessive conformational flexibility that reduces binding affinity.

5-Methyl-3-Thienyl Scaffold as Phenyl Bioisostere

The 5-methylthiophen-3-yl moiety is a recognized bioisostere for para-substituted phenyl rings, offering altered electronic properties and sulfur-mediated interactions. The 3-thienyl connectivity provides a distinct exit vector for the carboxylic acid group compared to the more common 2-thienyl isomer (CAS 90953-78-9), enabling access to different chemical space in lead series where the 2-thienyl geometry has proven suboptimal in preliminary SAR [2].

Amide & Ester Library Synthesis Intermediate

The free carboxylic acid functionality (HBD = 1, HBA = 3) is amenable to standard amide coupling and esterification reactions, making this compound a versatile intermediate for generating diverse compound libraries. When procured at 95% purity from suppliers such as Enamine (via Fujifilm Wako) or Leyan, the compound can be used directly in parallel synthesis workflows without additional purification . Recommended storage conditions are sealed, dry, and at 2–8°C to maintain long-term stability .

Lipophilicity-Driven SAR Exploration

The computed XLogP3 of 2.4 positions this compound in a desirable lipophilicity range for oral drug candidates. The 5-methyl substituent on thiophene increases logP by approximately 0.7–0.9 units relative to the non-methylated analog, providing a tool for systematically probing the impact of incremental lipophilicity changes on ADME properties, target potency, and off-target promiscuity in a matched molecular pair analysis framework [1].

Application

Selection Property

Validation Focus

Conformational restriction studies

Rotatable bond profile

Entropy‑driven affinity analysis

Phenyl bioisostere design

3‑Thienyl exit vector geometry

Bioisosteric SAR comparison

Amide/ester library synthesis

Carboxylic acid coupling handle

Parallel synthesis workflow compatibility

Lipophilicity‑driven SAR

Computed XLogP3 context

Matched molecular pair analysis

• [1] PubChem Compound Summary for CID 65099372, 2-Methyl-2-(5-methylthiophen-3-yl)propanoic acid. Rotatable Bond Count: 2; XLogP3: 2.4. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 53446189, 2-Methyl-2-(thiophen-2-yl)propanoic acid (CAS 90953-78-9). Comparison of 2-thienyl vs. 3-thienyl connectivity. View Source